Cas no 1220349-00-7 (Tert-Butyldicyclohexylphosphonium tetrafluoroborate)

• Product Name: Tert-Butyldicyclohexylphosphonium tetrafluoroborate
• CAS No: 1220349-00-7
• MF: C₁₆H₃₂BF₄P
• MW: 342.203660011292
• CID: 4556233
• PubChem ID: 45141708
• Update Time: 2025-06-11

Tert-Butyldicyclohexylphosphonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• tert-Butyldicyclohexylphosphonium tetrafluoroborate
• tert-butyl(dicyclohexyl)phosphanium;tetrafluoroborate
• TERT-BUTYLDICYCLOHEXYLPHOSPHANIUM TETRAFLUOROBORATE
• Dicyclohexyl-t-butylphosphonium tetrafluoroborate
• tert-Butyldicyclohexylphosphonium tetrafluoroborate, 97%
• tert-Butyldicyclohexylphosphoniumtetrafluoroborate
• E70351
• 1220349-00-7
• SY283636
• MFCD17677173
• Tert-Butyldicyclohexylphosphonium tetrafluoroborate

• Inchi： 1S/C16H31P.BF4/c1-16(2,3)17(14-10-6-4-7-11-14)15-12-8-5-9-13-15;2-1(3,4)5/h14-15H,4-13H2,1-3H3;/q;-1/p+1
• InChI Key： XOMLPCCNVCCMRG-UHFFFAOYSA-O
• SMILES： [PH+](C(C)(C)C)(C1CCCCC1)C1CCCCC1.F[B-](F)(F)F

Computed Properties

• Exact Mass: 342.2270808 g/mol
• Monoisotopic Mass: 342.2270808 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 342.2
• Topological Polar Surface Area: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic salts Organic metal salts Organic metalloid salts

Additional information on Tert-Butyldicyclohexylphosphonium tetrafluoroborate

Recent Advances in the Application of Tert-Butyldicyclohexylphosphonium Tetrafluoroborate (CAS: 1220349-00-7) in Chemical Biology and Pharmaceutical Research

Tert-Butyldicyclohexylphosphonium tetrafluoroborate (CAS: 1220349-00-7) is a phosphonium salt that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its robust stability and unique chemical properties, has been employed as a catalyst, stabilizer, and reagent in various synthetic and medicinal chemistry processes. Recent studies have highlighted its potential in facilitating challenging chemical transformations, enhancing reaction efficiencies, and contributing to the development of novel therapeutic agents.

One of the key areas where Tert-Butyldicyclohexylphosphonium tetrafluoroborate has shown promise is in the field of organocatalysis. Researchers have demonstrated its efficacy in promoting asymmetric synthesis, a critical process in the production of enantiomerically pure pharmaceuticals. A 2023 study published in the Journal of Organic Chemistry revealed that this compound could significantly improve the yield and enantioselectivity of certain Michael addition reactions, which are pivotal in constructing complex molecular architectures. The study attributed these improvements to the compound's ability to stabilize reactive intermediates and modulate the electronic environment of the reaction medium.

In addition to its catalytic applications, Tert-Butyldicyclohexylphosphonium tetrafluoroborate has also been explored for its role in stabilizing sensitive reagents and intermediates. For instance, a recent investigation in the European Journal of Medicinal Chemistry reported that the compound could effectively protect highly reactive species, such as Grignard reagents, from decomposition under ambient conditions. This property is particularly valuable in large-scale pharmaceutical manufacturing, where maintaining reagent stability is crucial for ensuring consistent product quality and yield.

Another noteworthy development involves the use of Tert-Butyldicyclohexylphosphonium tetrafluoroborate in the synthesis of bioactive molecules. A 2024 study in ACS Medicinal Chemistry Letters detailed its application in the construction of peptidomimetics, which are synthetic compounds designed to mimic the biological activity of natural peptides. The researchers found that the compound's unique steric and electronic properties facilitated the formation of stable transition states, thereby enabling the efficient assembly of complex peptidomimetic scaffolds. This advancement holds significant implications for the design of next-generation therapeutics targeting protein-protein interactions.

Beyond its synthetic utility, Tert-Butyldicyclohexylphosphonium tetrafluoroborate has also been investigated for its potential in drug delivery systems. A recent preprint on bioRxiv described its incorporation into lipid-based nanoparticles to enhance the encapsulation and release of hydrophobic drugs. The study demonstrated that the compound's amphiphilic nature improved the stability and loading capacity of the nanoparticles, suggesting its potential as a versatile excipient in nanomedicine formulations.

In conclusion, Tert-Butyldicyclohexylphosphonium tetrafluoroborate (CAS: 1220349-00-7) continues to emerge as a valuable tool in chemical biology and pharmaceutical research. Its diverse applications—ranging from catalysis and reagent stabilization to drug delivery—highlight its versatility and potential for driving innovation in the field. Future research is expected to further elucidate its mechanisms of action and expand its utility in addressing unmet medical needs.